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Compound of Interest

Compound Name: 3-(Methoxymethyl)pyrrolidine

Cat. No.: B1322829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of (R)-3-(Methoxymethyl)pyrrolidine, a key chiral intermediate in pharmaceutical

and organic synthesis. The information is presented to support research and development

activities, with a focus on clarity and practical application.

Overview and Structure
(R)-3-(Methoxymethyl)pyrrolidine is a chiral heterocyclic compound featuring a pyrrolidine

ring substituted with a methoxymethyl group at the third carbon position.[1] Its chemical

structure lends it to applications as a versatile building block in the synthesis of more complex,

enantiomerically pure molecules.[1] The presence of both a secondary amine and an ether

functional group allows for a range of chemical transformations.

Chemical Structure:

IUPAC Name: (3R)-3-(methoxymethyl)pyrrolidine[2]

Molecular Formula: C₆H₁₃NO[2][3][4]

InChI Key: GTINRJGGSAKCEO-ZCFIWIBFSA-N[2][3]
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The following table summarizes the key physical properties of (R)-3-
(Methoxymethyl)pyrrolidine. It is important to note that some of these values are predicted

and should be confirmed experimentally for critical applications.

Property Value Source

Molecular Weight 115.17 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 141.9 ± 13.0 °C (Predicted) [5]

Density 0.894 ± 0.06 g/cm³ (Predicted) [5]

Refractive Index 1.424 [5]

Flash Point 46.3 °C [5]

Purity Typically ≥95.0% [3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of (R)-3-
(Methoxymethyl)pyrrolidine are not extensively published in peer-reviewed literature. The

data presented in this guide are typically sourced from commercial supplier technical data

sheets. However, standard methodologies for determining these key physical properties are

well-established:

Boiling Point Determination: The boiling point would be determined by distillation at

atmospheric pressure, following OECD Guideline 103. The temperature is recorded when

the liquid and vapor phases are in equilibrium. For smaller scales, a micro-distillation

apparatus could be employed.

Density Measurement: Density is typically measured using a pycnometer or a digital density

meter. The mass of a known volume of the substance is determined at a specific

temperature, usually 20 or 25 °C.

Refractive Index Measurement: The refractive index is determined using a refractometer,

such as an Abbé refractometer. A drop of the liquid is placed on the prism, and the refractive
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index is read directly from the instrument at a specified temperature (e.g., 20 °C) and

wavelength (typically the sodium D-line, 589 nm).

Role in Synthetic Chemistry
(R)-3-(Methoxymethyl)pyrrolidine is primarily utilized as a chiral building block in asymmetric

synthesis.[1] Its stereocenter is leveraged to introduce chirality into a target molecule, which is

a critical aspect of modern drug development. The diagram below illustrates its general

workflow in a synthetic pathway.
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Caption: Synthetic workflow of (R)-3-(Methoxymethyl)pyrrolidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1322829?utm_src=pdf-body
https://www.smolecule.com/products/s793198
https://www.benchchem.com/product/b1322829?utm_src=pdf-body-img
https://www.benchchem.com/product/b1322829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
The primary application of (R)-3-(Methoxymethyl)pyrrolidine is in the pharmaceutical and fine

chemical industries.[1] Its utility stems from its chiral nature, making it a valuable starting

material for the synthesis of:

Bioactive Compounds and Drugs: It serves as an intermediate in the creation of complex

molecules with specific biological activities.[1]

Asymmetric Synthesis: The compound is used to create products with a high degree of

enantiomeric purity.[1]

Safety and Handling
(R)-3-(Methoxymethyl)pyrrolidine hydrochloride is classified with the following GHS hazard

statements:

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[7]

Use only in a well-ventilated area.[7]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[7]

Wash hands thoroughly after handling.[7]

Storage Conditions:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[7]
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For long-term storage, an inert atmosphere and refrigeration (2-8 °C) are recommended.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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